Superior Antimalarial Potency and Selectivity Versus Structurally Similar 4-Methoxy-6-styryl-2H-pyran-2-one Analogs
In a comprehensive head-to-head evaluation of 14 structurally related 6-styryl-pyran-2H-ones against Plasmodium falciparum (chloroquine-resistant K1 strain), compound 3 [(E)-6-(3,4-dihydroxystyryl)-4-methoxy-2H-pyran-2-one] exhibited an IC50 of 3.0 μM with a selectivity index (SI) of 54 against the L6 rat skeletal myoblast cell line [1]. This represents a 4.3-fold improvement in potency and a 4.5-fold improvement in selectivity compared to the unsubstituted phenyl analog compound 4 (IC50 = 13 μM, SI = 12), and a 2.0-fold potency advantage over the para-nitro substituted analog compound 13 (IC50 = 6.0 μM, SI = 32) [1]. The 3,4-dihydroxy substitution pattern on the styryl ring is thus quantitatively established as a critical pharmacophoric feature conferring enhanced antimalarial activity and reduced mammalian cytotoxicity relative to mono-substituted or unsubstituted styryl analogs [1].
| Evidence Dimension | Antimalarial potency (IC50) and selectivity index (SI) |
|---|---|
| Target Compound Data | IC50 = 3.0 μM; SI = 54 (L6 cytotoxicity IC50 = 160 μM) |
| Comparator Or Baseline | Compound 4 (unsubstituted phenyl): IC50 = 13 μM, SI = 12 (L6 IC50 = 160 μM); Compound 13 (para-nitro): IC50 = 6.0 μM, SI = 32 (L6 IC50 = 190 μM) |
| Quantified Difference | 4.3-fold lower IC50 vs compound 4; 4.5-fold higher SI vs compound 4; 2.0-fold lower IC50 vs compound 13 |
| Conditions | Plasmodium falciparum K1 strain (chloroquine-resistant); L6 rat skeletal myoblast cytotoxicity assay; all data from duplicate assays |
Why This Matters
For antimalarial lead optimization programs, the 3.0 μM IC50 coupled with an SI of 54 provides a superior therapeutic window compared to close structural analogs, justifying procurement of this specific compound rather than less active or less selective alternatives.
- [1] McCracken ST, Kaiser M, Boshoff HI, Boyd PD, Copp BR. Synthesis and antimalarial and antituberculosis activities of a series of natural and unnatural 4-methoxy-6-styryl-pyran-2-ones, dihydro analogues and photo-dimers. Bioorg Med Chem. 2012 Feb 15;20(4):1482-93. Table 1, entries 1, 2, 4. View Source
